N-(3-acetylphenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide
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Description
N-(3-acetylphenyl)-2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)propanamide is a useful research compound. Its molecular formula is C18H16N2O5S and its molecular weight is 372.4. The purity is usually 95%.
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Scientific Research Applications
Arylsubstituted Halogen(thiocyanato)amides Synthesis and Antimicrobial Properties
Researchers synthesized 3-(4-Acetylphenyl)-(2-methyl)-2-chloro(bromo, thiocyanato)propanamides and evaluated their antibacterial and antifungal activities. The compounds were synthesized via copper catalytic anionarylation and cyclization processes, highlighting their potential as antimicrobial agents Baranovskyi et al., 2018.
Synthesis and Evaluation of Acyl Thiourea Derivative
An acyl thiourea derivative, synthesized through a specific reaction process, was studied for its binding interactions with RNA and DNA, urease inhibition, and radical scavenging activities. The compound demonstrated notable urease inhibition both in silico and in vitro, suggesting its potential for therapeutic applications Khalid et al., 2022.
Antitumor Activity of Novel Quinazolinone Analogues
A study on novel 3-benzyl-substituted-4(3H)-quinazolinones revealed significant antitumor activities in vitro. These compounds were synthesized and tested against various cancer cell lines, showing broad-spectrum antitumor activity and highlighting the importance of structural modifications for enhancing therapeutic efficacy Al-Suwaidan et al., 2016.
Synthesis of Sultams Derived from Saccharin and Their Activities
A series of N-substituted saccharins were synthesized and evaluated for their anti-inflammatory, antioxidant, and anticancer activities. The compounds exhibited excellent to moderate activities in these areas, demonstrating the versatility of saccharin derivatives in medicinal chemistry Al-Fayez et al., 2022.
Organic Photochemical Reactions of N,N-Dimethylpyruvamide
Research on the photoreactions of N,N-dimethylpyruvamide in various solvents identified multiple products, providing insights into the mechanisms of photochemical transformations in organic compounds. This study contributes to the understanding of organic photochemistry and its applications Shima et al., 1984.
Properties
IUPAC Name |
N-(3-acetylphenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O5S/c1-11(17(22)19-14-7-5-6-13(10-14)12(2)21)20-18(23)15-8-3-4-9-16(15)26(20,24)25/h3-11H,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQRCZIIKQSRKMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC(=C1)C(=O)C)N2C(=O)C3=CC=CC=C3S2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.